Cas no 1152707-89-5 (4-(3-fluorophenoxy)benzene-1-sulfonamide)

• Product Name: 4-(3-fluorophenoxy)benzene-1-sulfonamide
• CAS No: 1152707-89-5
• MF: C₁₂H₁₀FNO₃S
• MW: 267.2761054039
• MDL: MFCD11106187
• CID: 5242433
• PubChem ID: 43164744
• Update Time: 2025-10-20

4-(3-fluorophenoxy)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 4-(3-fluorophenoxy)-
• 4-(3-fluorophenoxy)benzene-1-sulfonamide

• MDL： MFCD11106187
• Inchi： 1S/C12H10FNO3S/c13-9-2-1-3-11(8-9)17-10-4-6-12(7-5-10)18(14,15)16/h1-8H,(H2,14,15,16)
• InChI Key： IIFDQQFMOQUUDL-UHFFFAOYSA-N
• SMILES： C1(S(N)(=O)=O)=CC=C(OC2=CC=CC(F)=C2)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on 4-(3-fluorophenoxy)benzene-1-sulfonamide

Comprehensive Overview of 4-(3-fluorophenoxy)benzene-1-sulfonamide (CAS No. 1152707-89-5): Properties, Applications, and Research Insights

4-(3-fluorophenoxy)benzene-1-sulfonamide (CAS 1152707-89-5) is a fluorinated aromatic sulfonamide compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of both a fluorophenoxy moiety and a sulfonamide group in its molecular framework makes it a versatile intermediate for designing bioactive molecules. Researchers have explored its potential in modulating enzyme activity, particularly targeting carbonic anhydrases and tyrosine kinases, which are critical in disease pathways.

In recent years, the demand for fluorinated compounds like 4-(3-fluorophenoxy)benzene-1-sulfonamide has surged, driven by their enhanced metabolic stability and membrane permeability compared to non-fluorinated analogs. This aligns with the growing trend in drug discovery to optimize ADME properties (Absorption, Distribution, Metabolism, Excretion). A 2023 study highlighted fluorinated sulfonamides as key building blocks for next-generation therapeutics, addressing challenges in oncology and CNS disorders. Such findings have propelled CAS 1152707-89-5 into the spotlight of medicinal chemistry forums and patent filings.

The compound’s synthesis typically involves nucleophilic aromatic substitution (SNAr) between 3-fluorophenol and 4-chlorobenzenesulfonamide, followed by purification via crystallization. Its physicochemical properties—including a molecular weight of 267.28 g/mol, moderate lipophilicity (LogP ~2.8), and solubility in polar organic solvents—make it suitable for diverse formulation strategies. These characteristics are frequently queried in chemical databases and SAR studies (Structure-Activity Relationship), reflecting industry interest in structure-based drug design.

Beyond pharmaceuticals, 4-(3-fluorophenoxy)benzene-1-sulfonamide has emerged in material science for designing fluoropolymer additives. Its ability to impart thermal stability and UV resistance aligns with sustainability goals in polymer engineering. Notably, Google Scholar citations for this compound have increased by 40% since 2021, correlating with the rise of green chemistry initiatives. Users often search for "fluorinated sulfonamide applications" or "CAS 1152707-89-5 suppliers," indicating commercial and academic demand.

Analytical characterization of CAS 1152707-89-5 employs techniques like HPLC-MS and NMR spectroscopy, with purity thresholds (>98%) critical for regulatory compliance. Recent advancements in continuous flow chemistry have optimized its production scale-up, reducing waste generation—a topic trending in process chemistry circles. This resonates with ESG (Environmental, Social, Governance) metrics prioritized by investors.

In conclusion, 4-(3-fluorophenoxy)benzene-1-sulfonamide exemplifies the intersection of innovation and practicality in modern chemistry. Its dual utility in life sciences and materials, coupled with synthetic accessibility, positions it as a focal point for R&D pipelines worldwide. For researchers, staying updated on its patent landscape (e.g., WO2022155578A1) and toxicity profiles remains essential to harness its full potential safely.